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Compound of Interest

Compound Name: Fenoprop ethanolamine

Cat. No.: B15345265

For Immediate Release

NEW YORK, October 27, 2025 — To ensure the safety of laboratory personnel and the
protection of the environment, it is critical for researchers, scientists, and drug development
professionals to adhere to strict protocols for the disposal of hazardous materials such as
Fenoprop ethanolamine. This guide provides essential, step-by-step information for the safe
handling and disposal of this herbicide.

Fenoprop, also known by its trade name Silvex, and its formulations are classified as
hazardous wastes under the regulations of the U.S. Environmental Protection Agency (EPA).
Specifically, discarded unused formulations containing Fenoprop are designated with the EPA
hazardous waste code F027.[1] As such, its disposal is governed by the Resource
Conservation and Recovery Act (RCRA), which mandates a "cradle-to-grave" management
system for hazardous wastes.[2][3][4]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle Fenoprop ethanolamine
with the utmost care, utilizing appropriate personal protective equipment (PPE) to minimize
exposure risks.

Personal Protective Equipment (PPE):

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15345265?utm_src=pdf-interest
https://www.benchchem.com/product/b15345265?utm_src=pdf-body
https://dnr.mo.gov/document-search/managing-pesticide-waste-pub2596/pub2596
https://www.epa.gov/pesticide-worker-safety/requirements-pesticide-disposal
https://pesticidestewardship.org/disposal/federal-laws/
https://ehs.weill.cornell.edu/sites/default/files/5.2wastedisposalprocedures.pdf
https://www.benchchem.com/product/b15345265?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

A comprehensive PPE strategy is the first line of defense against the hazards associated with
Fenoprop ethanolamine. The following equipment is mandatory when handling this
substance:

Respiratory Protection: A self-contained breathing apparatus (SCBA) is essential to prevent
inhalation of toxic fumes.[5] For lower concentrations, a full-face air-purifying respirator may
be permissible, but a risk assessment should be conducted.

Hand Protection: Chemical-resistant gloves, such as unlined nitrile, neoprene, or butyl
rubber, are required.[6] Gloves should be inspected for any signs of degradation before use.

Eye and Face Protection: Chemical splash goggles and a face shield are necessary to
protect against splashes and accidental contact.[7]

Body Protection: A chemical-resistant suit or apron over a cotton overall provides a barrier
against skin contact.[8] Pant legs should be worn outside of boots to prevent chemicals from
entering footwear.[9]

Footwear: Chemical-resistant, steel-toe boots are required.[5][9]

Step-by-Step Disposal Procedures

The disposal of Fenoprop ethanolamine must be conducted in compliance with all federal,
state, and local regulations. The following steps outline the required process:

Step 1: Waste Identification and Classification

All waste containing Fenoprop ethanolamine must be identified and classified as a
hazardous waste.

The EPA hazardous waste code for discarded unused formulations of Fenoprop (Silvex) is
F027.[1]

Consult your institution's Environmental Health and Safety (EHS) department for assistance
with waste characterization.

Step 2: Segregation and Storage
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e Segregate Fenoprop ethanolamine waste from all other waste streams in a dedicated,
clearly labeled, and sealed container.

e The container must be in good condition and compatible with the chemical.

o Store the waste in a designated hazardous waste accumulation area that is secure and has
secondary containment.

Step 3: Arrange for Professional Disposal

e The disposal of Fenoprop ethanolamine must be carried out by a licensed hazardous
waste disposal facility.[10]

» Contact your institution's EHS department or a certified hazardous waste contractor to
arrange for pickup and disposal.

e A hazardous waste manifest will be required to track the waste from your facility to its final
destination.[11]

Step 4: Decontamination of Equipment and Work Area

» All equipment and surfaces that have come into contact with Fenoprop ethanolamine must
be thoroughly decontaminated.

» Use a strong detergent and water to clean the affected areas.[12]

 All cleaning materials, including wipes and absorbent pads, must be disposed of as
hazardous waste.

Spill Management Protocol

In the event of a spill, immediate and decisive action is required to contain the material and
protect personnel.

o Evacuate and Secure the Area: Immediately evacuate all non-essential personnel from the
spill area and restrict access.
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o Don Appropriate PPE: Before attempting any cleanup, ensure you are wearing the full
complement of required PPE.

o Contain the Spill: Use a chemical spill kit with absorbent materials like sand, cat litter, or
vermiculite to create a barrier around the spill and prevent it from spreading.[13][14]

» Neutralization (for acidic spills): If the spill involves an acidic formulation, it can be
neutralized with a weak base such as sodium bicarbonate. This should only be performed by
trained personnel.[13]

o Clean Up: Working from the outside in, carefully absorb the spilled material.[13] Place all
contaminated materials, including absorbent pads and contaminated PPE, into a labeled
hazardous waste container.[13]

o Decontaminate: Clean the spill area with a detergent solution.[12] All cleaning materials must
be disposed of as hazardous waste.

o Report the Spill: Report the incident to your institution's EHS department in accordance with
your facility's emergency procedures.

Quantitative Data Summary

Parameter Value/Recommendation Source
EPA Hazardous Waste Code F027 [1]
Primary Disposal Method High-Temperature Incineration [8]

Recommended Incineration
850°C - 1,200°C
Temperature

Determined by the quantity of
Generator Status hazardous waste generated [11]

per month.

Disposal Workflow

The following diagram illustrates the decision-making process and necessary steps for the
proper disposal of Fenoprop ethanolamine.
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Fenoprop Ethanolamine Disposal Workflow
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Caption: Workflow for the safe disposal of Fenoprop ethanolamine.
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This information is intended as a guide and does not supersede the requirements of federal,
state, or local regulations, nor the specific safety data sheet (SDS) for the product in use.
Always consult the SDS and your institution's EHS department for complete and specific
guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15345265#fenoprop-ethanolamine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15345265#fenoprop-ethanolamine-proper-disposal-procedures
https://www.benchchem.com/product/b15345265#fenoprop-ethanolamine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15345265?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15345265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

